Cas no 2229381-21-7 (tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229381-21-7
• MF: C₁₄H₂₆N₄O₂
• MW: 282.381843090057
• CID: 6526957
• PubChem ID: 165649982
• Update Time: 2025-10-29

tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893932
• 2229381-21-7

• Inchi： 1S/C14H26N4O2/c1-13(2,3)20-12(19)18-10-14(4,5)8-6-11(18)7-9-16-17-15/h11H,6-10H2,1-5H3
• InChI Key： PNBMHDRLBXHKRA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1CCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 282.20557608g/mol
• Monoisotopic Mass: 282.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.9Ų

Additional information on tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate

Comprehensive Guide to tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229381-21-7)

tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229381-21-7) is a specialized organic compound widely utilized in pharmaceutical research, chemical synthesis, and material science. This compound belongs to the class of piperidine derivatives, which are known for their versatile applications in drug discovery and organic chemistry. With its unique structural features, including the azidoethyl and tert-butyl carbamate functional groups, this molecule serves as a valuable intermediate in the synthesis of complex bioactive molecules.

The growing interest in click chemistry and bioorthogonal reactions has significantly increased the demand for azide-containing compounds like tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate. Researchers frequently search for high-purity azide intermediates to facilitate efficient Huisgen cycloaddition reactions, which are pivotal in drug development and bioconjugation. The compound's CAS number 2229381-21-7 is often used as a key identifier in scientific literature and procurement databases.

One of the most notable applications of tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate is in the field of peptide modification and proteomics. The azido group enables selective labeling of biomolecules, making it a crucial tool for studying protein-protein interactions and cellular processes. Recent advancements in cancer research and targeted drug delivery have further highlighted the importance of such functionalized intermediates.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) protecting group in this compound offers excellent stability under various reaction conditions, making it ideal for multi-step organic syntheses. The 5,5-dimethylpiperidine core contributes to the molecule's steric hindrance, which can influence the selectivity of subsequent chemical transformations. These properties make CAS 2229381-21-7 a preferred choice for medicinal chemists designing novel therapeutic agents.

The market for specialty chemical intermediates like tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate has seen steady growth, driven by increasing R&D investments in the pharmaceutical sector. Many researchers inquire about bulk availability, custom synthesis options, and analytical data for this compound, reflecting its importance in modern chemical research. Proper storage conditions typically recommend protection from moisture and light to maintain the integrity of the azide functionality.

Quality control is paramount when working with tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being essential for characterization. The compound's molecular weight is 282.38 g/mol, and its purity specifications often exceed 95% for research applications. These stringent quality requirements address common concerns about batch-to-batch consistency in synthetic chemistry.

Environmental and safety considerations for handling CAS 2229381-21-7 follow standard laboratory protocols for organic azides. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during manipulation. The compound's stability profile makes it suitable for international shipping under appropriate regulations, answering frequent queries about global distribution of research chemicals.

Future research directions involving tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate may explore its potential in biomaterial engineering and smart drug delivery systems. The compound's versatility positions it as a key player in emerging technologies like bioactive surface coatings and molecular imaging probes. These applications align with current trends in precision medicine and theranostic approaches.

For synthetic chemists seeking reliable building blocks, tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate offers numerous advantages. Its well-defined reactivity pattern enables predictable outcomes in multi-component reactions, addressing the need for efficient synthetic routes in complex molecule construction. The compound's growing presence in patent literature demonstrates its value in intellectual property development.

In conclusion, tert-butyl 2-(2-azidoethyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229381-21-7) represents an important tool in contemporary chemical research. Its applications span from medicinal chemistry to materials science, with ongoing discoveries expanding its utility. As the demand for functionalized heterocycles continues to rise, this compound remains at the forefront of innovative synthetic strategies and biomedical applications.